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Compound of Interest

Compound Name: Ro 19-9638

Cat. No.: B1679460 Get Quote

Technical Support Center: Ro 19-9638
This technical support center provides best practices for the handling, storage, and disposal of

Ro 19-9638, along with troubleshooting guides and frequently asked questions for researchers,

scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is Ro 19-9638?

Ro 19-9638 is a nitroimidazole compound and the N-oxide metabolite of Ro 15-0216.[1][2][3] It

is recognized for its potent antiparasitic activity, particularly against Trypanosoma brucei

rhodesiense, the causative agent of African trypanosomiasis. It is supplied as a solid powder

for research use only.[2][4]

Q2: What is the mechanism of action of Ro 19-9638?

As a nitroimidazole, the mechanism of action of Ro 19-9638 is believed to involve the reduction

of its nitro group by nitroreductase enzymes within the parasite.[5] This reduction process

generates reactive cytotoxic metabolites and free radicals that can damage parasitic

macromolecules such as DNA, proteins, and lipids, ultimately leading to cell death.[5][6][7]

Q3: What are the main applications of Ro 19-9638 in research?
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Ro 19-9638 is primarily used in parasitology research, specifically for studying its efficacy

against various species and strains of trypanosomes. Its potent in vitro activity makes it a

valuable tool for investigating potential new therapeutic strategies for African trypanosomiasis.

Physicochemical Properties
A summary of the available quantitative data for Ro 19-9638 is presented below.

Property Value Source

Chemical Formula C₁₅H₁₉N₅O₅ [1][2]

Molecular Weight 349.34 g/mol [1]

CAS Number 116370-29-7 [2][3][4]

Appearance Solid powder [2]

IC₅₀ vs. T. b. rhodesiense 0.0341 µg/mL

Storage Temperature -20°C (long-term) [2][3]

Short-term Storage 0-4°C (days to weeks) [2]

Shipping Conditions
Shipped with blue ice or at

ambient temperature
[1]

Solubility Soluble in DMSO

Stability in Solvent At -80°C for up to 1 year [1]

Experimental Protocols
Below are detailed methodologies for common experiments involving Ro 19-9638.

In Vitro Trypanocidal Activity Assay
This protocol outlines the steps to determine the half-maximal inhibitory concentration (IC₅₀) of

Ro 19-9638 against trypanosome parasites.

Parasite Culture: Culture Trypanosoma brucei subspecies in an appropriate medium (e.g.,

HMI-9) supplemented with 10% fetal bovine serum at 37°C in a 5% CO₂ humidified
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atmosphere.

Compound Preparation:

Prepare a stock solution of Ro 19-9638 in dimethyl sulfoxide (DMSO).

Perform serial dilutions of the stock solution in the culture medium to achieve the desired

final concentrations for the assay. The final DMSO concentration should not exceed a level

that is non-toxic to the parasites.

Assay Procedure:

Seed a 96-well microtiter plate with the parasite suspension at a density of approximately

1 x 10⁵ cells/mL.

Add the diluted Ro 19-9638 solutions to the wells in triplicate.

Include a positive control (a known trypanocidal drug like benznidazole) and a negative

control (DMSO vehicle).

Incubate the plate at 37°C in a 5% CO₂ incubator for 72 hours.

Determining Parasite Viability:

After incubation, add a viability reagent such as resazurin and incubate for another 4-6

hours.

Measure the fluorescence or absorbance using a plate reader at the appropriate

wavelength.

Data Analysis:

Calculate the percentage of parasite inhibition for each concentration compared to the

negative control.

Determine the IC₅₀ value by plotting the percentage of inhibition against the log of the

compound concentration and fitting the data to a dose-response curve.
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Cytotoxicity Assay on Mammalian Cells
This protocol is to assess the toxicity of Ro 19-9638 against a mammalian cell line (e.g., Vero

cells) to determine its selectivity index.

Cell Culture: Culture the mammalian cells in a suitable medium (e.g., DMEM) supplemented

with 10% fetal bovine serum at 37°C in a 5% CO₂ humidified atmosphere.

Compound Preparation: Prepare serial dilutions of Ro 19-9638 in the cell culture medium as

described for the trypanocidal assay.

Assay Procedure:

Seed a 96-well plate with the mammalian cells at an appropriate density and allow them to

adhere overnight.

Replace the medium with the prepared Ro 19-9638 dilutions.

Include a positive control (a known cytotoxic agent) and a negative control (DMSO

vehicle).

Incubate the plate for 72 hours.

Determining Cell Viability: Use a suitable cell viability assay, such as MTT or resazurin, and

measure the signal with a plate reader.

Data Analysis: Calculate the 50% cytotoxic concentration (CC₅₀) using a similar method as

for the IC₅₀. The selectivity index (SI) is then calculated as CC₅₀ / IC₅₀.
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Issue Possible Cause Recommended Solution

Inconsistent IC₅₀ values

- Inaccurate compound

concentration- Variation in

parasite density-

Contamination of cultures

- Ensure accurate preparation

of stock and serial dilutions.-

Standardize the parasite

counting and seeding method.-

Regularly check cultures for

contamination.

Low compound solubility
- Compound precipitating out

of solution

- Prepare a higher

concentration stock in DMSO

and use a smaller volume for

dilution.- Gently warm the

solution to aid dissolution.-

Check the final DMSO

concentration to ensure it is

not affecting the assay.

High background in viability

assay

- Reagent instability-

Contamination

- Prepare fresh viability

reagent for each experiment.-

Ensure sterile techniques are

used throughout the protocol.

No trypanocidal activity

observed

- Inactive compound- Resistant

parasite strain

- Verify the integrity of the

compound; use a fresh batch if

necessary.- Test against a

known sensitive parasite

strain.

Handling and Disposal
Handling and Personal Protective Equipment (PPE)
As a potent chemical compound with unknown long-term health effects, Ro 19-9638 should be

handled with care in a laboratory setting.

Engineering Controls: Handle the compound in a well-ventilated area, preferably within a

chemical fume hood.
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Personal Protective Equipment:

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat should be worn.

Hygiene: Avoid inhalation of dust and direct contact with skin and eyes. Do not eat, drink, or

smoke in the laboratory. Wash hands thoroughly after handling.

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek medical advice.

If Swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Procedures
Ro 19-9638 and any materials contaminated with it should be treated as hazardous chemical

waste.

Waste Collection: Collect all waste containing Ro 19-9638 in a designated, labeled, and

sealed container. This includes unused compound, contaminated labware, and any solutions.

Disposal Method: Dispose of the hazardous waste through a licensed professional waste

disposal service in accordance with local, state, and federal regulations. Do not dispose of

down the drain or in the regular trash.

Decontamination of Labware: Reusable labware should be thoroughly decontaminated by

soaking in a suitable solvent or a deactivating solution before washing.
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Advanced Disposal Considerations: For larger quantities or in wastewater treatment

scenarios, advanced oxidation processes such as ozonation in the presence of activated

carbon have been shown to be effective in degrading nitroimidazole compounds.

Visualizations

Experimental Workflow for Ro 19-9638 Evaluation
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Caption: Workflow for evaluating the efficacy and toxicity of Ro 19-9638.
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Proposed Mechanism of Action of Nitroimidazoles

Trypanosome Parasite
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Caption: Activation of Ro 19-9638 within the trypanosome parasite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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